Cas no 2418727-74-7 ([4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone;hydrochloride)

• Product Name: [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone;hydrochloride
• CAS No: 2418727-74-7
• MF: C₁₅H₂₀ClF₃N₂O
• MW: 336.780313491821
• CID: 6174311
• PubChem ID: 154577794
• Update Time: 2025-06-23

[4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone;hydrochloride
• 1-{1-[4-(difluoromethyl)-3-fluorobenzoyl]piperidin-4-yl}ethan-1-amine hydrochloride
• 2418727-74-7
• EN300-26676094

• Inchi： 1S/C15H19F3N2O.ClH/c1-9(19)10-4-6-20(7-5-10)15(21)11-2-3-12(14(17)18)13(16)8-11;/h2-3,8-10,14H,4-7,19H2,1H3;1H
• InChI Key： CZOZOYMBHQJYGG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C(F)F)C=CC(=C1)C(N1CCC(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 336.1216254g/mol
• Monoisotopic Mass: 336.1216254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone;hydrochloride

Compound Overview: [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone; Hydrochloride

The compound with CAS No. 2418727-74-7, known as [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone; hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, an aminoethyl group, and a difluoromethyl-substituted phenyl group, all connected through a ketone functional group. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its scalability in industrial settings. The incorporation of fluorine atoms in the structure has been shown to significantly influence the compound's physicochemical properties, including its lipophilicity and metabolic stability, which are critical factors in drug design.

The structural complexity of this compound makes it an ideal candidate for exploring its potential as a pharmacological agent. Studies have demonstrated that the compound exhibits potent bioactivity in various biological systems, particularly in modulating key signaling pathways involved in inflammatory diseases and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit specific kinases and proteases, which are implicated in conditions such as Alzheimer's disease and rheumatoid arthritis.

In addition to its therapeutic potential, this compound has also found applications in materials science, where its unique electronic properties make it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups like the difluoromethyl substituent enhances its conjugation capabilities, thereby improving its performance in these applications.

From an environmental perspective, the synthesis and handling of this compound require stringent safety protocols due to its potential hazards. Researchers have emphasized the importance of adopting green chemistry principles to minimize waste generation and reduce the ecological footprint associated with its production.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential off-target effects to enhance its suitability as a therapeutic agent. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for novel applications that leverage the unique properties of [4-(1-Aminoethyl)piperidin-1-yl]-[4-(difluoromethyl)-3-fluorophenyl]methanone; hydrochloride.